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Compound of Interest

Compound Name: Armstrong acid

Cat. No.: B1629443 Get Quote

Armstrong's Acid: A Comprehensive Technical
Guide
An In-depth Technical Guide on the Core Physical and Chemical Properties of Naphthalene-

1,5-disulfonic Acid for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a detailed overview of the physical and chemical properties,

synthesis, and spectral characterization of Armstrong's acid, also known as naphthalene-1,5-

disulfonic acid. The information is collated from various scientific sources to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
Armstrong's acid is a colorless, crystalline solid that is a derivative of naphthalene.[1] It is

characterized by two sulfonic acid groups at the 1 and 5 positions of the naphthalene ring.[1]

These electron-withdrawing groups make it a strong acid.[1]

Quantitative Data
The key physical and chemical properties of Armstrong's acid are summarized in the table

below.
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Property Value References

IUPAC Name
Naphthalene-1,5-disulfonic

acid
[2]

Synonyms
Armstrong's acid, 1,5-

Naphthalenedisulfonic acid
[2][3]

CAS Number 81-04-9 [3]

Molecular Formula C₁₀H₈O₆S₂ [3]

Molecular Weight 288.30 g/mol [2]

Appearance

Colorless to off-white or

pinkish-white crystals or

powder

[1]

Melting Point 240-245 °C (anhydrous) [3]

Solubility
Soluble in water and alcohol;

practically insoluble in ether.
[4]

pKa (predicted) -0.60 ± 0.40 [5]

Density 1.704 g/cm³ [4]

Experimental Protocols
Synthesis of Naphthalene-1,5-disulfonic Acid
The primary industrial method for the synthesis of Armstrong's acid is the disulfonation of

naphthalene using fuming sulfuric acid (oleum).[1][6] The reaction conditions are controlled to

favor the formation of the 1,5-isomer.

Methodology:

Initial Sulfonation: Refined naphthalene is mixed with 20% oleum in a reaction vessel

equipped for temperature control, maintaining the temperature between 20-35°C.[6]

Further Sulfonation: 65% oleum and additional naphthalene are gradually and alternately

added to the reaction mixture.[6]
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Heating: The reaction mixture is then heated to 55°C for 6 hours to drive the disulfonation.[6]

Precipitation: The reaction mixture is carefully added to water. The product is precipitated as

the free acid upon cooling.[6] Alternatively, the disodium salt can be precipitated by the

addition of alkaline sodium sulfate.[6]

Isolation: The precipitated solid is isolated by filtration.[6]

Purification: The crude product can be purified by recrystallization. For example, dissolving

the crude solid in hot water, neutralizing with sodium hydroxide to a pH of 6, cooling to 15°C,

and filtering can yield the purified disodium salt.

Reactants

Process Product

Naphthalene

Mixing at 20-35°C

Oleum (20% & 65%)

Heating at 55°C for 6h Quenching in Water Precipitation by Cooling Isolation via Filtration Armstrong's Acid

Sample

Analytical Techniques

Results

Armstrong's Acid Sample
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Known Relationships of Armstrong's Acid

Armstrong's Acid

Chemical Intermediate

Primary Role

Drug Counterion

Secondary Role

Signaling Pathway Involvement

No Direct Evidence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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